Cas no 1222630-73-0 ((R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate)

• Product Name: (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate
• CAS No: 1222630-73-0
• MF: C₂₂H₂₃BF₄NP
• MW: 419.203100442886
• MDL: MFCD17014010
• CID: 5231305
• Update Time: 2025-10-29

(R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (R)-8-(DIPHENYLPHOSPHINO)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINIUM TETRAFLUOROBORATE
• SC11655
• (R)-8-(DIPHENYLPHOSPHINO)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINIUMTETRAFLUOROBORATE
• (R)-8-(DIPHENYLPHOSPHINO)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINIUM TETRAFLUOROBORATE;(R)-8-DIPHENYLPHOSPHINO-1,2,3,4-TETRAHYDRO-1-NAPHTHYLAMMONIUM TETRAFLUOROBORATE
• 1-Naphthalenamine, 8-(diphenylphosphino)-1,2,3,4-tetrahydro-, (1R)-, tetrafluoroborate(1-) (1:1)
• (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate

• MDL： MFCD17014010
• Inchi： 1S/C22H22NP.BF4/c23-20-15-7-9-17-10-8-16-21(22(17)20)24(18-11-3-1-4-12-18)19-13-5-2-6-14-19;2-1(3,4)5/h1-6,8,10-14,16,20H,7,9,15,23H2;/q;-1/p+1/t20-;/m1./s1
• InChI Key： YDTGSIVROZTYNA-VEIFNGETSA-O
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC2CCC[C@H](C=21)[NH3+].F[B-](F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 27.6

Additional information on (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate

(R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium Tetrafluoroborate (CAS No. 1222630-73-0)

(R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate (CAS No. 1222630-73-0) is a chiral phosphine-based compound that has gained significant attention in the field of organic synthesis and catalysis. This compound is characterized by its unique structural features, including a chiral tetrahydronaphthalene backbone and a diphenylphosphino group, which make it an excellent ligand for various transition metal-catalyzed reactions.

The chiral phosphine moiety in this compound plays a crucial role in asymmetric synthesis, where it can effectively control the stereochemistry of the products. The tetrafluoroborate counterion further enhances its solubility and stability in different reaction media, making it a versatile reagent for a wide range of applications.

Recent studies have highlighted the potential of (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate in various catalytic processes. For instance, it has been used as a ligand in palladium-catalyzed asymmetric allylic alkylation reactions, demonstrating high enantioselectivity and yield. This is particularly significant in the pharmaceutical industry, where the production of enantiopure compounds is essential for drug efficacy and safety.

In addition to its applications in asymmetric synthesis, (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate has also shown promise in other areas of organic chemistry. It has been employed as a ligand in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used in click chemistry for the rapid and efficient formation of 1,2,3-triazoles. These triazoles are important building blocks in the synthesis of bioactive molecules and pharmaceuticals.

The tetrafluoroborate counterion contributes to the overall stability and solubility of the compound, making it suitable for use in both aqueous and organic solvents. This property is particularly advantageous in industrial-scale reactions where process efficiency and scalability are critical factors.

Furthermore, the chiral tetrahydronaphthalene backbone provides additional steric and electronic effects that can be fine-tuned to optimize catalytic performance. Researchers have explored the use of this compound in combination with other ligands to achieve even higher levels of enantioselectivity and reaction efficiency.

One notable application of (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate is in the synthesis of complex natural products. Its ability to control stereochemistry with high precision makes it an invaluable tool for chemists working on the total synthesis of biologically active molecules. For example, it has been used in the enantioselective synthesis of alkaloids and terpenoids, which are known for their diverse biological activities.

In conclusion, (R)-8-(Diphenylphosphino)-1,2,3,4-tetrahydronaphthalen-1-aminium tetrafluoroborate (CAS No. 1222630-73-0) is a highly versatile and effective chiral phosphine-based compound with significant potential in organic synthesis and catalysis. Its unique structural features and excellent performance in various catalytic processes make it an essential reagent for researchers and chemists working in academia and industry alike.